1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methyl]-N-(2-morpholin-4-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H33N3O4/c1-26-19-3-4-20(27-2)18(15-19)16-24-8-5-17(6-9-24)21(25)22-7-10-23-11-13-28-14-12-23/h3-4,15,17H,5-14,16H2,1-2H3,(H,22,25)
• InChI Key: DCJVCNWDLKLGFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCC(CC2)C(=O)NCCN3CCOCC3
• Molecular Formula: C21H33N3O4
• Molecular Weight: 391.5 g/mol

Description

1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide, also known as U-50488, is a synthetic opioid that was first synthesized in the 1970s. It belongs to the family of kappa-opioid receptor agonists and is used as a research tool in the field of pharmacology.

Mechanism of Action

1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide acts as a selective kappa-opioid receptor agonist, binding to and activating these receptors in the brain and other tissues. Activation of the kappa-opioid receptor can produce a number of physiological effects, including analgesia, sedation, and dysphoria. 1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide has been shown to have a higher affinity for the kappa-opioid receptor than other opioid receptors, such as the mu-opioid receptor.
Biochemical and Physiological Effects
1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide has a number of biochemical and physiological effects, including analgesia, sedation, and dysphoria. It has been shown to be effective in the treatment of pain, particularly neuropathic pain, and has been used in studies investigating the role of the kappa-opioid receptor in pain management. 1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide has also been shown to produce sedative effects, and may have potential as a treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide in lab experiments is its selectivity for the kappa-opioid receptor. This allows researchers to study the effects of kappa-opioid receptor activation without the confounding effects of other opioid receptors. However, one limitation of using 1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide is its potential for producing dysphoric effects, which may limit its usefulness in certain types of studies.

Future Directions

There are a number of potential future directions for research on 1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide and its role in pharmacology. One area of interest is the potential therapeutic benefits of kappa-opioid receptor agonists in the treatment of depression and anxiety. Another area of interest is the development of more selective kappa-opioid receptor agonists that do not produce dysphoric effects. Additionally, there is a need for further research on the biochemical and physiological effects of 1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide, particularly in the context of pain management and addiction.

Synthesis Methods

1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide can be synthesized using a multi-step process. The first step involves the synthesis of 2,5-dimethoxybenzyl chloride, which is then reacted with piperidine to form 1-(2,5-dimethoxybenzyl)-4-piperidone. This compound is then reacted with morpholine and ethyl chloroformate to form the final product, 1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide. The synthesis of 1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide is a complex process that requires careful attention to detail and proper safety precautions.

Scientific Research Applications

1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide is primarily used as a research tool in the field of pharmacology. It is commonly used to study the kappa-opioid receptor and its role in pain management, addiction, and other physiological processes. 1-(2,5-dimethoxybenzyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide has also been used in studies investigating the effects of opioids on the immune system, as well as in studies exploring the potential therapeutic benefits of kappa-opioid receptor agonists in the treatment of depression and anxiety.